Cas no 1353956-54-3 (4,6-Bis(piperidin-4-yloxy)pyrimidine dihydrochloride)

4,6-Bis(piperidin-4-yloxy)pyrimidine dihydrochloride is a pyrimidine derivative featuring dual piperidin-4-yloxy substituents at the 4 and 6 positions, with a dihydrochloride salt form enhancing solubility and stability. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. Its rigid pyrimidine core and functionalized piperidine moieties facilitate targeted modifications for structure-activity relationship studies. The dihydrochloride salt improves handling and storage properties, making it suitable for research applications requiring precise stoichiometry. The compound’s balanced lipophilicity and hydrogen-bonding capacity contribute to its utility in drug discovery and biochemical probe development.

4,6-Bis(piperidin-4-yloxy)pyrimidine dihydrochloride structure

1353956-54-3 structure

Product Name:4,6-Bis(piperidin-4-yloxy)pyrimidine dihydrochloride

CAS No:1353956-54-3

MF:C₁₄H₂₄Cl₂N₄O₂

MW:351.271961212158

MDL:MFCD21098557

CID:2091250

PubChem ID:66569710

Update Time:2025-05-28

4,6-Bis(piperidin-4-yloxy)pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 4,6-Bis(piperidin-4-yloxy)pyrimidine dihydrochloride
- 4,6-di(piperidin-4-yloxy)pyrimidine;dihydrochloride
- 1353956-54-3
- DB-241491
- 4,6-Bis-(piperidin-4-yloxy)-pyrimidine dihydrochloride
- AKOS024464176
- 4,6-Bis(piperidin-4-yloxy)pyrimidinedihydrochloride
- MDL： MFCD21098557
- Inchi： 1S/C14H22N4O2.2ClH/c1-5-15-6-2-11(1)19-13-9-14(18-10-17-13)20-12-3-7-16-8-4-12;;/h9-12,15-16H,1-8H2;2*1H
- InChI Key： KJAZKUAAYNMHGW-UHFFFAOYSA-N
- SMILES： Cl.Cl.O(C1C=C(N=CN=1)OC1CCNCC1)C1CCNCC1

Computed Properties

Exact Mass: 350.1276314g/mol
Monoisotopic Mass: 350.1276314g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 254
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.3Å²

4,6-Bis(piperidin-4-yloxy)pyrimidine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	088971-500mg	4,6-Bis-(piperidin-4-yloxy)-pyrimidine dihydrochloride	1353956-54-3	95+%	500mg	￡366.00	2022-03-01
Chemenu	CM165921-1g	4,6-bis(piperidin-4-yloxy)pyrimidine dihydrochloride	1353956-54-3	95%	1g	$531	2023-02-18
Chemenu	CM165921-1g	4,6-bis(piperidin-4-yloxy)pyrimidine dihydrochloride	1353956-54-3	95%	1g	$549	2021-08-05
eNovation Chemicals LLC	Y0987972-5g	4,6-Bis(piperidin-4-yloxy)pyrimidine dihydrochloride	1353956-54-3	95%	5g	$1600	2024-08-02
Ambeed	A968482-1g	4,6-Bis(piperidin-4-yloxy)pyrimidine dihydrochloride	1353956-54-3	95+%	1g	$483.0	2024-04-24
eNovation Chemicals LLC	Y0987972-5g	4,6-bis(piperidin-4-yloxy)pyrimidine dihydrochloride	1353956-54-3	95%	5g	$1600	2025-02-26
eNovation Chemicals LLC	Y0987972-5g	4,6-bis(piperidin-4-yloxy)pyrimidine dihydrochloride	1353956-54-3	95%	5g	$1600	2025-02-26